![molecular formula C24H20O7S B2635320 3-(3,4-dimethoxyphenyl)-4-methyl-2-oxo-2H-chromen-6-yl benzenesulfonate CAS No. 869341-50-4](/img/structure/B2635320.png)
3-(3,4-dimethoxyphenyl)-4-methyl-2-oxo-2H-chromen-6-yl benzenesulfonate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-(3,4-dimethoxyphenyl)-4-methyl-2-oxo-2H-chromen-6-yl benzenesulfonate is a chemical compound that has been widely used in scientific research. It is a derivative of the flavone family and has been found to possess a range of pharmacological properties.
Scientific Research Applications
Crystal Structure Analysis :
- A study determined the crystal structure of a related compound, Poly[(acetone-O)-3-((3,4-dimethoxyphenyl)(4-hydroxy-2-oxo-2H-chromen-3-yl)methyl)-(2-oxo-2H-chromen-4-olate)sodium], using X-ray crystallography. This compound crystallizes in an orthorhombic system, providing insights into its molecular arrangement and potential applications in material science and chemistry (Penkova, Retailleau, & Manolov, 2010).
Anticancer Activity :
- Novel coumarin derivatives, including 3,4,5-trimethoxyphenyl coumarin derivatives, were synthesized and evaluated for antitumor activity against various human cancer cell lines. These derivatives exhibited inhibitory activity, suggesting potential applications in cancer research (Shi et al., 2020).
Hypoxia Inducible Factor-1 (HIF-1) Pathway Inhibition :
- Research explored the structure-activity relationship of arylsulfonamide analogs of 3,4-dimethoxy-N-[(2,2-dimethyl-2H-chromen-6-yl)methyl]-N-phenylbenzenesulfonamide, a HIF-1 pathway inhibitor. This study is significant for understanding how chemical modifications can optimize the pharmacological properties of cancer therapeutics (Mun et al., 2012).
Antibacterial Activity :
- Derivatives from Chromen-2-one, including compounds with the benzenesulfonyl chloride group, were tested for antibacterial activity against various bacterial cultures. This research contributes to the development of new antibacterial agents (Behrami, 2018).
VEGFR-2 Inhibitors :
- Novel sulfonamides with a 3,4-dimethoxyphenyl moiety were synthesized and evaluated for their anticancer activity and ability to inhibit vascular endothelial growth factor receptor (VEGFR)-2. This research aids in the development of new cancer therapies (Ghorab et al., 2016).
Antioxidant Properties :
- An investigation measured the antioxidant activity of 4-hydroxycoumarin derivatives, including compounds related to 3-(3,4-dimethoxyphenyl)-4-methyl-2-oxo-2H-chromen-6-yl benzenesulfonate. This contributes to the understanding of their potential use as antioxidants in pharmaceuticals (Stanchev et al., 2009).
Ultrasound- or Microwave-Assisted Baeyer–Villiger Oxidation :
- A study on a sulfonated Schiff base dimethyltin(IV) coordination polymer, related to the target compound, described its application as a catalyst for Baeyer–Villiger oxidation under specific conditions. This contributes to the field of green chemistry and catalysis (Martins et al., 2016).
properties
IUPAC Name |
[3-(3,4-dimethoxyphenyl)-4-methyl-2-oxochromen-6-yl] benzenesulfonate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H20O7S/c1-15-19-14-17(31-32(26,27)18-7-5-4-6-8-18)10-12-20(19)30-24(25)23(15)16-9-11-21(28-2)22(13-16)29-3/h4-14H,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YWKBGWZYYXPSRD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=O)OC2=C1C=C(C=C2)OS(=O)(=O)C3=CC=CC=C3)C4=CC(=C(C=C4)OC)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H20O7S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
452.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(3,4-dimethoxyphenyl)-4-methyl-2-oxo-2H-chromen-6-yl benzenesulfonate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.